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Executive Summary

Tolindate is a synthetic topical antifungal agent belonging to the thiocarbamate class of
compounds. Despite its classification and presumed mechanism of action as a squalene
epoxidase inhibitor, a comprehensive review of publicly available scientific literature and clinical
data reveals a significant lack of in-depth information regarding its discovery, developmental
history, and clinical application. This technical whitepaper aims to consolidate the limited
available data on Tolindate, primarily derived from its chemical identity and patent literature.
Due to the scarcity of dedicated research, a detailed analysis of its clinical efficacy, extensive
experimental protocols, and a complete historical narrative cannot be fully constructed.

Introduction

Tolindate, chemically identified as O-(2,3-dihydro-1H-inden-5-yl) N-methyl-N-(3-
methylphenyl)carbamothioate, is a molecule with antifungal properties. It belongs to the
thiocarbamate family, a class of compounds known for their activity against dermatophytes, the
fungi responsible for common skin infections. While the related compound, Tolnaftate, is a well-
documented and widely used over-the-counter antifungal, Tolindate remains an obscure entity
within the scientific and medical literature. This document serves to present the known
information about Tolindate and highlight the significant gaps in its publicly accessible
research and development record.
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Chemical and Physical Properties

A summary of the known chemical and physical properties of Tolindate is presented in Table 1.

This information is primarily sourced from chemical databases and patent filings.

Property

Data

Reference

Chemical Name

0-(2,3-dihydro-1H-inden-5-yl)
N-methyl-N-(3-

methylphenyl)carbamothioate

Molecular Formula C1sH1oNOS
Molecular Weight 297.42 g/mol
CAS Registry Number 27877-51-6

Physical Description

Not publicly available

Solubility

Not publicly available

Melting Point

Not publicly available

Table 1: Chemical and Physical Properties of Tolindate

Discovery and History

The discovery of Tolindate is attributed to a patent filed in the early 1970s. The United States

Patent US3759948, titled "O-indanyl thiobenzoates," is the primary source of information

regarding the initial synthesis and claims of antifungal activity for a series of thiocarbamates,

including the compound that would be named Tolindate.

Unfortunately, the full text of this patent is not readily accessible through standard public

databases, which severely limits a detailed recounting of its discovery narrative. It is presumed

that the research was part of a broader exploration of thiocarbamate derivatives for their

potential as antifungal agents, likely spurred by the success of related compounds. The

historical development and any subsequent research efforts following this initial patent remain

largely undocumented in the public domain.
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Mechanism of Action (Presumed)

Based on its structural similarity to other thiocarbamate antifungals like Tolnaftate, Tolindate is
presumed to act as an inhibitor of the enzyme squalene epoxidase. This enzyme is a critical
component in the fungal ergosterol biosynthesis pathway.

Ergosterol Biosynthesis Pathway and Squalene
Epoxidase Inhibition

Ergosterol is an essential component of the fungal cell membrane, analogous to cholesterol in
mammalian cells. The biosynthesis of ergosterol is a multi-step process, and squalene
epoxidase catalyzes the conversion of squalene to 2,3-oxidosqualene. By inhibiting this
enzyme, thiocarbamates disrupt the production of ergosterol, leading to a compromised cell
membrane, impaired fungal growth, and eventual cell death.
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Hypothetical Experimental Workflow for Tolindate Evaluation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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